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Compound of Interest

Compound Name: 3-Propoxyphenol

Cat. No.: B1365604 Get Quote

For researchers, scientists, and drug development professionals, the proper management and

disposal of chemical waste is a critical component of laboratory safety and regulatory

compliance. This guide provides detailed, step-by-step procedures for the safe disposal of 3-
Propoxyphenol, ensuring the protection of both laboratory personnel and the environment.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to be familiar with the hazards

associated with 3-Propoxyphenol. According to its Safety Data Sheet (SDS), 3-
Propoxyphenol is toxic if swallowed, in contact with skin, or if inhaled.[1] It causes severe skin

burns and eye damage, is suspected of causing genetic defects, and may cause damage to

organs through prolonged or repeated exposure.[1] Therefore, appropriate personal protective

equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, must be

worn at all times when handling this chemical. All handling of 3-Propoxyphenol and its waste

should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1]

Quantitative Data and Hazard Profile
The following table summarizes key quantitative and hazard information for 3-Propoxyphenol,
extracted from its Safety Data Sheet.
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Property Value

Molecular Formula C₉H₁₂O₂

GHS Hazard Statements

H301 + H311 + H331: Toxic if swallowed, in

contact with skin or if inhaled.H314: Causes

severe skin burns and eye damage.H341:

Suspected of causing genetic defects.H373:

May cause damage to organs through

prolonged or repeated exposure.

GHS Precautionary Statements
P201, P202, P260, P264, P270, P271, P273,

P280

Disposal Consideration
Dispose of contents/container to an approved

waste disposal plant.

Step-by-Step Disposal Protocol
The proper disposal of 3-Propoxyphenol waste must adhere to institutional protocols and

local, state, and federal regulations. The primary method for disposal is through an approved

hazardous waste management service, typically involving incineration. Do not dispose of 3-
Propoxyphenol down the drain or in regular trash.

Waste Characterization and Segregation
Identify the Waste Stream: Clearly identify the waste as "3-Propoxyphenol waste." If it is

mixed with other chemicals, all components must be identified and their approximate

concentrations noted.

Segregate Incompatible Chemicals: Do not mix 3-Propoxyphenol waste with incompatible

materials. According to the SDS for a similar compound, strong oxidizing agents and strong

bases are incompatible.[2] Always store different waste streams in separate, dedicated

containers to prevent hazardous reactions.

Container Selection and Labeling
Choose a Compatible Container: Use a container that is chemically compatible with 3-
Propoxyphenol. The original container or a new, clean container made of similar material is
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often a good choice. Ensure the container is in good condition and has a secure, leak-proof

lid.

Properly Label the Waste Container: All hazardous waste containers must be clearly labeled.

The label should include:

The words "Hazardous Waste"

The full chemical name: "3-Propoxyphenol"

A list of all chemical constituents and their approximate percentages

The date when waste was first added to the container

The name and contact information of the principal investigator or laboratory supervisor

Applicable hazard warnings (e.g., "Toxic," "Corrosive")

Accumulation and Storage
Keep Containers Closed: Waste containers must be kept tightly sealed at all times, except

when adding waste. This prevents the release of vapors and reduces the risk of spills.

Store in a Designated Area: Store the waste container in a designated satellite accumulation

area (SAA) within the laboratory. This area should be under the control of the laboratory

personnel and away from general traffic.

Use Secondary Containment: Place the waste container in a secondary containment bin or

tray to capture any potential leaks or spills.

Arranging for Disposal
Contact Environmental Health and Safety (EHS): When the waste container is nearly full, or

before it has been stored for the maximum allowable time per institutional policy (often six

months), contact your institution's Environmental Health and Safety (EHS) department to

arrange for a waste pickup.
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Complete Necessary Paperwork: Fill out any required waste pickup request forms accurately

and completely. This documentation is crucial for tracking the waste from its point of

generation to its final disposal, a principle known as "cradle-to-grave" management under the

Resource Conservation and Recovery Act (RCRA).

Experimental Protocols
This document provides operational guidance for the disposal of 3-Propoxyphenol and does

not cite specific experimental protocols that generate this waste. The disposal procedures

outlined above are based on standard laboratory safety practices and regulatory requirements

for chemical waste management.

Visualization of the Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 3-
Propoxyphenol in a laboratory setting.
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Caption: Logical workflow for the proper disposal of 3-Propoxyphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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